Cas no 92614-90-9 (4-(1H-tetrazol-1-yl)butanoic acid)

• Product Name: 4-(1H-tetrazol-1-yl)butanoic acid
• CAS No: 92614-90-9
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD11868190
• CID: 3161636
• PubChem ID: 22996543
• Update Time: 2025-06-13

4-(1H-tetrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tetrazol-1-yl)butanoic acid
• 4-(1H-tetrazol-1-yl)butanoic acid

• MDL： MFCD11868190
• Inchi： 1S/C5H8N4O2/c10-5(11)2-1-3-9-4-6-7-8-9/h4H,1-3H2,(H,10,11)
• InChI Key： OFKHGGBURKUCOM-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=NN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Additional information on 4-(1H-tetrazol-1-yl)butanoic acid

Professional Introduction to 4-(1H-tetrazol-1-yl)butanoic acid (CAS No. 92614-90-9)

4-(1H-tetrazol-1-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92614-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the tetrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of a butanoic acid moiety and a tetrazole ring imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 4-(1H-tetrazol-1-yl)butanoic acid features a four-carbon chain terminated by a carboxylic acid group, with a tetrazole ring attached to the fourth carbon. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The tetrazole moiety, characterized by its four nitrogen atoms, is known to exhibit significant pharmacological potential due to its ability to modulate various cellular processes. In contrast, the butanoic acid component provides a hydrophobic anchor that can enhance membrane permeability and improve bioavailability.

Recent advancements in medicinal chemistry have highlighted the utility of tetrazole-containing compounds in the development of novel therapeutic agents. Studies have demonstrated that tetrazoles can act as scaffolds for designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of 4-(1H-tetrazol-1-yl)butanoic acid have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The carboxylic acid group in this compound also facilitates further functionalization, enabling the synthesis of more complex derivatives tailored for specific biological targets.

In the realm of drug discovery, 4-(1H-tetrazol-1-yl)butanoic acid has been investigated for its potential applications in treating neurological disorders. The tetrazole ring is known to interact with neurotransmitter receptors, suggesting its role in modulating synaptic transmission. Preliminary studies have indicated that this compound may exhibit neuroprotective effects, making it a promising candidate for further exploration in preclinical models. Additionally, the butanoic acid moiety’s ability to cross the blood-brain barrier enhances its feasibility as a central nervous system (CNS) drug candidate.

The synthesis of 4-(1H-tetrazol-1-yl)butanoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as butyric acid or butanoyl chloride. The introduction of the tetrazole ring is achieved through nucleophilic substitution or cycloaddition reactions, depending on the synthetic route employed. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have been optimized to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

From a biochemical perspective, 4-(1H-tetrazol-1-yl)butanoic acid has been shown to interact with various protein targets, including kinases and metabolic enzymes. Its ability to modulate enzyme activity has led to its investigation as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential in mitigating inflammatory responses associated with chronic diseases such as arthritis and autoimmune disorders.

The pharmacokinetic profile of 4-(1H-tetrazol-1-yl)butanoic acid is another critical aspect that has been extensively studied. Research indicates that this compound exhibits moderate solubility in water and oil-based media, which is advantageous for formulation development. Its bioavailability can be enhanced through prodrug strategies or by optimizing delivery systems such as nanoparticles or liposomes. These advancements are crucial for ensuring that the compound reaches its target site effectively and maintains therapeutic efficacy.

Recent clinical trials have begun to explore the therapeutic potential of derivatives related to 4-(1H-tetrazol-1-yl)butanoic acid in treating metabolic disorders. The compound’s ability to influence lipid metabolism has been particularly noteworthy, with preliminary data suggesting improvements in cholesterol levels and insulin sensitivity. Such findings align with the growing interest in developing treatments targeting metabolic syndrome, a condition increasingly prevalent in global populations due to lifestyle factors.

The versatility of 4-(1H-tetrazol-1-yl)butanoic acid as a chemical scaffold has also led to its incorporation into libraries designed for high-throughput screening (HTS). Pharmaceutical companies and academic institutions have utilized this compound as a basis for identifying novel bioactive molecules with therapeutic potential. The success of HTS programs using derivatives of this compound underscores its importance in modern drug discovery efforts.

In conclusion,4-(1H-tetrazol-1-yl)butanoic acid (CAS No. 92614-90-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including neurology, inflammation, and metabolic disorders. As research continues to uncover new mechanisms of action and optimize synthetic methodologies,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.